Cas no 188917-80-8 (2,2':5',2''-Terthiophene, 5-decyl-)

• Product Name: 2,2':5',2''-Terthiophene, 5-decyl-
• CAS No: 188917-80-8
• MF: C₂₂H₂₈S₃
• MW: 388.652722358704
• CID: 1380194
• PubChem ID: 22026385
• Update Time: 2025-04-20

2,2':5',2''-Terthiophene, 5-decyl- Chemical and Physical Properties

Names and Identifiers

• 2,2':5',2''-Terthiophene, 5-decyl-
• 2-decyl-5-(5-thiophen-2-ylthiophen-2-yl)thiophene
• SCHEMBL2769963
• DTXSID90621723
• 188917-80-8
• 1~5~-Decyl-1~2~,2~2~:2~5~,3~2~-terthiophene

• Inchi： 1S/C22H28S3/c1-2-3-4-5-6-7-8-9-11-18-13-14-21(24-18)22-16-15-20(25-22)19-12-10-17-23-19/h10,12-17H,2-9,11H2,1H3
• InChI Key： MQWGGPWFFVPNIH-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=C(C3=CC=CS3)S2)=CC=C1CCCCCCCCCC

Computed Properties

• Exact Mass: 388.13554
• Monoisotopic Mass: 388.13531441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 11
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.3
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• PSA: 0